Cas no 2229184-90-9 ({1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine
• CAS No: 2229184-90-9
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5922336
• PubChem ID: 165634535
• Update Time: 2025-06-09

{1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine
• 2229184-90-9
• EN300-2003332
• {1-[(2-methanesulfonylphenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C12H17NO2S/c1-16(14,15)11-5-3-2-4-10(11)8-12(9-13)6-7-12/h2-5H,6-9,13H2,1H3
• InChI Key： BCFVZXZBLBIWAW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CC1(CN)CC1)(=O)=O

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Additional information on {1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine

Professional Introduction to Compound with CAS No. 2229184-90-9 and Product Name: {1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine

Compound with the CAS number 2229184-90-9 and the product name {1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 1-(2-methanesulfonylphenyl)methylcyclopropyl moiety suggests a sophisticated molecular architecture that may contribute to its biological activity. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its relevance in contemporary pharmaceutical research.

The 1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine structure is characterized by a cyclopropyl ring substituted with a 1-(2-methanesulfonylphenyl)methyl group. This configuration is particularly noteworthy because it combines the rigidity of the cyclopropyl ring with the electronic influence of the methanesulfonylphenyl group. The cyclopropyl ring is known for its ability to enhance binding affinity due to its small size and conformational flexibility, while the methanesulfonylphenyl group can contribute to hydrophobic interactions and electronic modulation. Such structural features are often exploited in drug design to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in developing novel compounds that leverage structural complexity to achieve high specificity and efficacy. The 1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine compound fits well within this trend. Its unique scaffold has been investigated for potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The methanesulfonyl group, in particular, is a common pharmacophore in drug development due to its ability to interact with biological targets through hydrogen bonding and electrostatic interactions.

One of the most compelling aspects of this compound is its potential as an inhibitor of key biological pathways. Preliminary studies have suggested that derivatives of {1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine may exhibit inhibitory activity against enzymes involved in cancer progression. For instance, the structural motif resembles known inhibitors of kinases, which are critical targets in many oncological therapies. The cyclopropyl ring's ability to mimic natural substrates or transition states could enhance binding affinity, making these compounds potent candidates for further development.

Moreover, the 1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine scaffold has shown promise in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting specific enzymes or receptors involved in inflammation, these compounds could offer new therapeutic strategies. The methanesulfonyl group's role as an electron-withdrawing moiety may facilitate interactions with acidic residues in biological targets, enhancing their binding affinity and efficacy.

The synthesis of {1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as transition metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in constructing the cyclopropyl moiety and integrating the methanesulfonylphenyl group. These synthetic strategies not only improve efficiency but also allow for modifications that can fine-tune biological activity.

Recent computational studies have further illuminated the potential of this compound class. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets. These studies suggest that the 1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine structure can effectively engage with key residues in target proteins, leading to potent inhibition or modulation of biological pathways. Such insights are invaluable for guiding medicinal chemistry efforts and optimizing lead compounds for preclinical development.

Preclinical studies have begun to explore the pharmacological profile of derivatives of {1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine. Initial findings indicate that these compounds exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. Additionally, early toxicology studies suggest that they are well-tolerated at relevant doses, although further investigation is needed to fully assess their safety profile. These preliminary results are encouraging and warrant continued exploration into their therapeutic potential.

The future direction of research on this compound will likely focus on optimizing its potency, selectivity, and pharmacokinetic properties. Strategies such as structure-activity relationship (SAR) studies will be employed to identify key structural features that contribute to biological activity. Additionally, exploring analogs that incorporate different substituents or scaffolds may uncover novel compounds with enhanced therapeutic profiles. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in driving these advancements forward.

In conclusion,{1-(2-methanesulfonylphenyl)methylcyclopropyl}methanamine (CAS No. 2229184-90-9) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential applications in oncology and inflammation make it an attractive target for medicinal chemistry research. With continued investigation into its synthesis, pharmacology, and clinical potential, this compound holds significant promise for addressing unmet medical needs.